Cas no 20938-64-1 (2-(3-aminophenyl)formamidoacetic acid)

• Product Name: 2-(3-aminophenyl)formamidoacetic acid
• CAS No: 20938-64-1
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 1397210
• PubChem ID: 14127252
• Update Time: 2025-07-23

2-(3-aminophenyl)formamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(3-aminobenzoyl)-
• N-(3-Aminobenzoyl)glycine
• 2-(3-aminophenyl)formamidoacetic acid
• starbld0025717
• (3-Aminobenzoyl)glycine
• 2-[(3-aminobenzoyl)amino]acetic acid
• N-[(3-aminophenyl)carbonyl]glycine
• 2-[(3-aminophenyl)formamido]acetic acid
• 3-Amino-hippursaure
• CHEMBL8551
• AKOS000283198
• EN300-143919
• 2-(3-aminobenzamido)acetic acid
• VS-03028
• STK946028
• CS-0284132
• SCHEMBL4910550
• BBL011773
• 20938-64-1

• Inchi： 1S/C9H10N2O3/c10-7-3-1-2-6(4-7)9(14)11-5-8(12)13/h1-4H,5,10H2,(H,11,14)(H,12,13)
• InChI Key： BPHIOAMLFZIGML-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)NCC(=O)O

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(3-aminophenyl)formamidoacetic acid

Comprehensive Overview of 2-(3-aminophenyl)formamidoacetic acid (CAS No. 20938-64-1): Properties, Applications, and Research Insights

2-(3-aminophenyl)formamidoacetic acid (CAS No. 20938-64-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of aromatic amino acid derivatives, which are pivotal in drug design and metabolic studies. Its molecular structure combines an aminophenyl group with a formamidoacetic acid moiety, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-(3-aminophenyl)formamidoacetic acid has surged, particularly in the context of peptide synthesis and small-molecule drug development. Researchers are increasingly exploring its role as a building block for bioactive compounds, especially those targeting neurological disorders and inflammatory pathways. The compound's CAS No. 20938-64-1 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in both industrial and academic settings.

One of the most discussed topics surrounding 2-(3-aminophenyl)formamidoacetic acid is its potential in green chemistry applications. With sustainability becoming a global priority, scientists are investigating eco-friendly synthesis routes for this compound to minimize waste and energy consumption. Questions like "How is 2-(3-aminophenyl)formamidoacetic acid synthesized?" or "What are the alternatives to traditional production methods?" are commonly encountered in search engines, highlighting public interest in sustainable chemical processes.

The compound's physicochemical properties, such as its solubility, stability, and reactivity, are critical for its applications. For instance, its moderate solubility in polar solvents like water and ethanol makes it suitable for aqueous-phase reactions, a feature highly valued in bioconjugation chemistry. Additionally, its thermal stability allows it to withstand various reaction conditions, which is essential for high-temperature synthetic protocols.

Another area of interest is the compound's role in proteomics research. As proteomics continues to advance, 2-(3-aminophenyl)formamidoacetic acid is being explored as a potential labeling agent or crosslinker for protein studies. This aligns with the broader trend of integrating chemical biology tools into life sciences, a topic frequently searched by students and professionals alike.

From a commercial perspective, suppliers of CAS No. 20938-64-1 often emphasize its high purity grades (e.g., >98%), which are crucial for reproducible research outcomes. The compound's cost-effectiveness compared to similar derivatives also makes it a preferred choice for large-scale applications. Queries such as "Where to buy 2-(3-aminophenyl)formamidoacetic acid?" or "What is the price range for high-purity samples?" are common among procurement specialists.

In summary, 2-(3-aminophenyl)formamidoacetic acid (CAS No. 20938-64-1) is a multifaceted compound with expanding applications in drug discovery, sustainable chemistry, and proteomics. Its structural versatility and adaptability to modern research needs ensure its continued prominence in scientific literature and industrial workflows. As innovation in these fields progresses, this compound is likely to remain a subject of intense study and discussion.